1-Propanesulfonic acid, 3-chloro-, sodium salt

• CAS RN: 51034-39-0
• Molecular Formula: C3H6ClNaO3S
• Molecular Weight: 180.59 g/mol
• IUPAC Name: sodium;3-chloropropane-1-sulfonate
• InChI: InChI=1S/C3H7ClO3S.Na/c4-2-1-3-8(5,6)7;/h1-3H2,(H,5,6,7);/q;+1/p-1
• InChI Key: VWHYHPPXJSBSNK-UHFFFAOYSA-M
• Canonical SMILES: C(CS(=O)(=O)[O-])CCl.[Na+]

Description

1-Propanesulfonic acid, 3-chloro-, sodium salt is a useful research compound. Its molecular formula is C3H6ClNaO3S and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Chloro-3-bromopropane (104.0 g), ethanol (250 ml), and water (90 ml) were stirred under reflux, and a solution of sodium sulphite (25.0 g) in distilled water (90 ml) was added to the stirred refluxing reaction mixture over a period of two hours. After the addition, refluxing was continued for a further 2 hours after which the excess alcohol and 1-chloro-3-bromopropane were removed by distillation. The remaining aqueous solution was evaporated to dryness on a steam bath and the product was recrystallised from alcohol to yield sodium 3-chloro-propane-sulphonate as a white crystalline solid.

Synthesis routes and methods II

Procedure details

1-Chloro-3-bromopropane (104.0 g) ethanol (250 ml), and water (90 ml) were stirred under reflux, and a solution of sodium sulphite (25.0 g) in distilled water (90 ml) was added to the stirred refluxing reaction mixture over a period of two hours. After the addition, refluxing was continued for a further 2 hours after which the excess alcohol and 1-chloro-3-bromopropane were removed by distillation. The remaining aqueous solution was evaporated to dryness on a steam bath and the product was recrystallised from alcohol to yield sodium 3-chloro-propane-sulphonate as a white crystalline solid.